![molecular formula C19H17ClN4O2S B2400238 N-(3-chloro-4-methoxyphenyl)-2-((2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl)thio)acetamide CAS No. 1251616-08-6](/img/structure/B2400238.png)
N-(3-chloro-4-methoxyphenyl)-2-((2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl)thio)acetamide
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Description
N-(3-chloro-4-methoxyphenyl)-2-((2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H17ClN4O2S and its molecular weight is 400.88. The purity is usually 95%.
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Scientific Research Applications
Pyridine Derivatives as Insecticides
Pyridine derivatives, including compounds structurally related to N-(3-chloro-4-methoxyphenyl)-2-((2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl)thio)acetamide, have been studied for their insecticidal activity. For instance, derivatives have shown significant bioactivity against pests such as the cowpea aphid, Aphis craccivora Koch. These studies highlight the potential of pyridine-based compounds in developing new insecticides with enhanced efficacy and selectivity (Bakhite et al., 2014).
Antitumor Activity
Research into pyrimidine derivatives, closely related to the chemical structure of interest, has revealed their potential in anticancer treatments. Novel compounds have been synthesized and evaluated for their antitumor activity across various cancer cell lines, showing promise as potential chemotherapeutic agents. This includes research on compounds demonstrating significant activity against human breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines (Hafez & El-Gazzar, 2017).
Chemical Reactivity and Biological Evaluation
The synthesis and evaluation of chemical reactivity and biological activity of novel compounds, including those related to this compound, have been a focus of research. These studies often aim at developing new molecules with potential applications in medicinal chemistry and drug development, exploring their interactions with biological targets and assessing their therapeutic potential (Farouk et al., 2021).
Herbicide Metabolism and Toxicology
The metabolism and toxicological profiles of chloroacetamide herbicides, which share functional groups with the compound , have been studied to understand their environmental fate and potential health impacts. These studies contribute to the safer design and use of agricultural chemicals, assessing how these compounds are processed in biological systems and their long-term effects on human health and the environment (Coleman et al., 2000).
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-2-(2-methyl-6-pyridin-4-ylpyrimidin-4-yl)sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN4O2S/c1-12-22-16(13-5-7-21-8-6-13)10-19(23-12)27-11-18(25)24-14-3-4-17(26-2)15(20)9-14/h3-10H,11H2,1-2H3,(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVPBXVBJMXOIQJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)SCC(=O)NC2=CC(=C(C=C2)OC)Cl)C3=CC=NC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.